Cas no 5675-19-4 ((2E)-3-(3,4-dimethoxyphenyl)-1-(4,4,8-trimethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)prop-2-en-1-one)

• Product Name: (2E)-3-(3,4-dimethoxyphenyl)-1-(4,4,8-trimethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)prop-2-en-1-one
• CAS No: 5675-19-4
• MF: C₂₄H₂₃NO₃S₃
• MW: 469.639322519302
• CID: 1603043
• PubChem ID: 1723559
• Update Time: 2025-04-21

(2E)-3-(3,4-dimethoxyphenyl)-1-(4,4,8-trimethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(3,4-dimethoxyphenyl)-1-(4,4,8-trimethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)prop-2-en-1-one
• 2-Propen-1-one, 1-(1,4-dihydro-4,4,8-trimethyl-1-thioxo-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)-3-(3,4-dimethoxyphenyl)-, (2E)-
• STK067000
• 330181-31-2
• AG-690/11836036
• 5-[(2E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl]-4,4,8-trimethyl-4,5-dihydro-1H-[1,2]dithiolo[3,4-c]quinoline-1-thione
• 5-[3-(3,4-dimethoxyphenyl)acryloyl]-4,4,8-trimethyl-4,5-dihydro-1H-[1,2]dithiolo[3,4-c]quinoline-1-thione
• (E)-3-(3,4-dimethoxyphenyl)-1-(4,4,8-trimethyl-1-sulfanylidenedithiolo[3,4-c]quinolin-5-yl)prop-2-en-1-one
• 3-(3,4-DIMETHOXYPHENYL)-1-(4,4,8-TRIMETHYL-1-THIOXO-1,4-DIHYDRO-5H-[1,2]DITHIOLO[3,4-C]QUINOLIN-5-YL)-2-PROPEN-1-ONE
• AKOS000618078
• 5675-19-4

• Inchi： 1S/C24H23NO3S3/c1-14-6-9-17-16(12-14)21-22(30-31-23(21)29)24(2,3)25(17)20(26)11-8-15-7-10-18(27-4)19(13-15)28-5/h6-13H,1-5H3/b11-8+
• InChI Key： MTJICKWTHJPYBC-DHZHZOJOSA-N
• SMILES： S1C2=C(C(=S)S1)C1C=C(C)C=CC=1N(C(/C=C/C1C=CC(=C(C=1)OC)OC)=O)C2(C)C

Computed Properties

• Exact Mass: 469.08419
• Monoisotopic Mass: 469.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.37
• Boiling Point: 639.9°C at 760 mmHg
• Flash Point: 340.8°C
• Refractive Index: 1.706
• PSA: 38.77